Cas no 1642786-54-6 (5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid)

• Product Name: 5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid
• CAS No: 1642786-54-6
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 4612401
• Update Time: 2025-06-23

5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid

• Inchi： 1S/C13H13N3O2/c17-13(18)12-10-7-16(8-11(10)14-15-12)6-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,14,15)(H,17,18)
• InChI Key： HBFGMHYTWYYGHC-UHFFFAOYSA-N
• SMILES： N1=C(C(O)=O)C2CN(CC3=CC=CC=C3)CC=2N1

Additional information on 5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid

5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid (CAS No. 1642786-54-6)

The compound 5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid, identified by the CAS registry number 1642786-54-6, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrrolopyrazoles, which are known for their diverse biological activities and structural versatility. The molecule's structure incorporates a benzyl group attached to a tetrahydropyrrolopyrazole ring system, with a carboxylic acid moiety at the 3-position. This unique combination of functional groups contributes to its intriguing chemical properties and pharmacological potential.

Recent studies have highlighted the importance of pyrrolopyrazole derivatives in drug discovery. For instance, researchers have reported that certain analogs of this compound exhibit potent anti-inflammatory and antioxidant activities. The presence of the benzyl group in 5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid is believed to enhance its bioavailability and stability in biological systems. This makes it a promising candidate for further investigation in therapeutic applications.

The synthesis of 5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrrolopyrazole core. This is followed by functionalization with the benzyl group and subsequent introduction of the carboxylic acid moiety. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing such compounds.

In terms of pharmacological activity, this compound has shown potential as a modulator of various cellular pathways. For example, studies have demonstrated its ability to inhibit certain kinases involved in cancer progression. Additionally, its carboxylic acid group may facilitate interactions with cellular receptors or enzymes, further enhancing its therapeutic potential.

The structural flexibility of 5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid allows for extensive chemical modification. Researchers are currently exploring derivatives with different substituents to optimize pharmacokinetic properties such as solubility and bioavailability. These efforts are supported by computational modeling techniques that predict the compound's behavior in biological systems.

In conclusion, 5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid (CAS No. 1642786-54-6 ) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. With ongoing research focusing on its synthesis optimization and biological evaluation,